Cas no 476155-75-6 (2-Methyl-5-[4-(trifluoromethyl)phenyl]furan-3-carbaldehyde)

• Product Name: 2-Methyl-5-[4-(trifluoromethyl)phenyl]furan-3-carbaldehyde
• CAS No: 476155-75-6
• MF: C₁₃H₉F₃O₂
• MW: 254.204574346542
• CID: 2665926
• PubChem ID: 21986390
• Update Time: 2025-04-21

2-Methyl-5-[4-(trifluoromethyl)phenyl]furan-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DB-423566
• SCHEMBL3904591
• 476155-75-6
• 2-Methyl-5-[4-(trifluoromethyl)phenyl]-3-furancarboxaldehyde
• 2-methyl-5-[4-(trifluoromethyl)phenyl]furan-3-carbaldehyde
• KHTXNCFPFSJHEJ-UHFFFAOYSA-N
• 2-Methyl-5-[4-(trifluoromethyl)phenyl]furan-3-carbaldehyde

• Inchi： 1S/C13H9F3O2/c1-8-10(7-17)6-12(18-8)9-2-4-11(5-3-9)13(14,15)16/h2-7H,1H3
• InChI Key： KHTXNCFPFSJHEJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(C=O)=C(C)O1)(F)F

Computed Properties

• Exact Mass: 254.05546401Da
• Monoisotopic Mass: 254.05546401Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.2Ų